Cas no 1799542-40-7 (2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile)
1799542-40-7 structure
Product Name:2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile
CAS No:1799542-40-7
Molecular Formula:C7H11NO
Molecular Weight:125.168341875076
MDL:MFCD30345209
CID:4615053
PubChem ID:118163417
2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile Properties
Names and Identifiers
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- 2,2-dimethyl-3-(oxiran-2-yl)propanenitrile
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- MDL： MFCD30345209
- InChIKey： OJIIVCJYDVIJJI-UHFFFAOYSA-N
- Inchi： 1S/C7H11NO/c1-7(2,5-8)3-6-4-9-6/h6H,3-4H2,1-2H3
- SMILES： O1CC1CC(C#N)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Heavy Atom Count: 9
- Complexity: 154
- XLogP3: 0.9
- Topological Polar Surface Area: 36.3
2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01B7QJ-50mg |
2,2-dimethyl-3-(oxiran-2-yl)propanenitrile |
1799542-40-7 | 95% | 50mg |
$120.00 | 2025-03-19 | |
| A2B Chem LLC | AW02059-50mg |
2,2-dimethyl-3-(oxiran-2-yl)propanenitrile |
1799542-40-7 | 95% | 50mg |
$115.00 | 2024-04-20 | |
| Ambeed | A864654-1g |
2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile |
1799542-40-7 | 95% | 1g |
$471.0 | 2024-07-28 | |
| Enamine | EN300-310274-0.05g |
2,2-dimethyl-3-(oxiran-2-yl)propanenitrile |
1799542-40-7 | 95.0% | 0.05g |
$76.0 | 2025-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00876747-1g |
2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile |
1799542-40-7 | 95% | 1g |
￥3526.0 |
2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile Related Literature
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Sara Najari,Samrand Saeidi,Patricia Concepcion,Dionysios D. Dionysiou,Suresh K. Bhargava,Adam F. Lee,Karen Wilson Chem. Soc. Rev., 2021,50, 4564-4605
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Lili Chen,Hongji Li,Feng Yu Chem. Commun., 2014,50, 14866-14869
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Bo Deng,Chang Liu,Wei Li,Xiangdong Zhang,Hua Wei RSC Adv., 2018,8, 194-205
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Naoya Kumagai,Shigeki Matsunaga,Masakatsu Shibasaki Chem. Commun., 2005, 3600-3602
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Qingjiang Yu,Yinghui Wang,Peng Wang Energy Environ. Sci., 2011,4, 2030-2034
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Dhermendra K. Tiwari,Shin-ichi Tanaka,Yasushi Inouye,Keiko Yoshizawa,Tomonobu M. Watanabe Mol. BioSyst., 2010,6, 2325-2331
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Cynthia Said-Mohamed,Jukka Niskanen,Mikko Karesoja,Petri Pulkkinen,Heikki Tenhu,Mohamed Daoud,Lay-Theng Lee Soft Matter, 2011,7, 7112-7122
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Hao Sun,Shan-Shan Sun,Fang-Fang Han,Zhong-Hai Ni,Ran Zhang,Ming-De Li J. Mater. Chem. C, 2019,7, 7053-7060
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1799542-40-7)2,2-Dimethyl-3-(oxiran-2-yl)propanenitrile
Purity:99%
Quantity:1g
Price($):424.0